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Compound of Interest

Compound Name: (R)-2-Amino-4-bromobutanoic acid

Cat. No.: B1608060 Get Quote

Proper disposal of (R)-2-Amino-4-bromobutanoic acid is critical for laboratory safety and

environmental protection. This compound is classified as a halogenated organic substance and

requires handling as hazardous waste. Disposal procedures must comply with local, regional,

and national regulations. The primary principle is to never dispose of this chemical down the

drain and to ensure it is segregated correctly for collection by a certified waste disposal service.

[1][2][3]

Immediate Safety and Handling
Before handling (R)-2-Amino-4-bromobutanoic acid, it is essential to be familiar with its

hazards. This substance is corrosive and can cause skin and eye burns.[1][2] It is also harmful

if swallowed.[2][3] Always use appropriate Personal Protective Equipment (PPE), including

gloves, safety goggles, and a lab coat, and handle the chemical in a well-ventilated area or

under a chemical fume hood.[1][4]

Waste Classification and Segregation
(R)-2-Amino-4-bromobutanoic acid is a brominated organic compound, which places it in the

category of halogenated organic waste.[5] It is crucial to segregate this waste stream from all

others to ensure proper treatment and to prevent dangerous reactions.

Halogenated vs. Non-Halogenated: Do not mix this compound with non-halogenated organic

waste.[5][6][7] Keeping these streams separate is often more cost-effective for disposal, as

halogenated wastes require specific incineration processes.[6][8][9]
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Incompatible Materials: Keep halogenated waste separate from acids, bases, heavy metals,

and strong oxidizing agents.[5][6][8]

Step-by-Step Disposal Protocol
Container Selection:

Select a designated waste container specifically for halogenated organic solids. The

container must be chemically compatible and in good condition, with a secure, tight-fitting

lid.[7]

Labeling:

As soon as the first quantity of waste is added, label the container clearly.[6][8] The label

must include:

The words "Hazardous Waste".[6][10]

The full chemical name: "(R)-2-Amino-4-bromobutanoic acid". Avoid using formulas or

abbreviations.[10]

A clear indication of the hazards (e.g., "Corrosive", "Toxic").[10]

The accumulation start date.

Accumulation and Storage:

Store the waste container in a designated and properly marked Satellite Accumulation

Area (SAA) within the laboratory.[10]

The container must remain closed at all times, except when adding waste.[6][7][8]

Ensure the container is stored in secondary containment to mitigate potential leaks or

spills.[8]

Final Disposal:
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Once the container is full or ready for disposal, arrange for collection through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste contractor.[11]

The Safety Data Sheet (SDS) explicitly states to "Dispose of contents/container to an

approved waste disposal plant".[1][2][3][12]

Hazard and Disposal Summary
The following table summarizes key safety and disposal information for brominated butanoic

acid compounds, which are representative of the hazards of (R)-2-Amino-4-bromobutanoic
acid.

Hazard
Classification

GHS Signal Word Hazard Statements
Precautionary
Statement
(Disposal)

Acute Toxicity,

Corrosive
Danger

Harmful if swallowed.

Causes severe skin

burns and eye

damage.[2][3]

P501: Dispose of

contents/container to

an approved waste

disposal plant.[1][2][3]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of (R)-2-
Amino-4-bromobutanoic acid.
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Start: Chemical Waste

Step 1: Classification

Step 2: Segregation & Collection

Step 3: Labeling & Storage

Step 4: Final Disposal

(R)-2-Amino-4-bromobutanoic acid

Halogenated Organic Compound?

Collect in designated
'Halogenated Organic Waste' container.

Yes

Do NOT mix with non-halogenated,
acidic, or basic waste. Do NOT dispose down the drain.

Affix 'Hazardous Waste' label with
full chemical name and hazards.

Store sealed container in a designated
Satellite Accumulation Area (SAA).

Arrange for collection by EHS or
licensed waste disposal service.

Click to download full resolution via product page

Caption: Disposal workflow for (R)-2-Amino-4-bromobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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